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Compound of Interest

Compound Name: (2)-Tetrachlorvinphos-d6

Cat. No.: B15557186

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercially available (Z)-
Tetrachlorvinphos-d6 standard, its analytical applications, and relevant experimental
protocols. (Z)-Tetrachlorvinphos-d6 serves as an internal standard for the quantification of its
unlabeled counterpart, Tetrachlorvinphos, an organophosphate insecticide, in various matrices.
The use of a stable isotope-labeled standard is crucial for accurate and precise measurements
by compensating for matrix effects and variations in sample preparation and instrument

response.

Commercial Availability

(Z2)-Tetrachlorvinphos-d6 is commercially available from various chemical standard suppliers.
One prominent supplier is LGC Standards, which offers the standard in a neat (solid) format.[1]
The availability of this standard is critical for laboratories conducting residue analysis and
metabolism studies of Tetrachlorvinphos.

Quantitative Data

The quantitative data for a specific lot of (Z)-Tetrachlorvinphos-d6 is provided in its Certificate
of Analysis (CoA). While a specific CoA for an in-stock lot is not publicly available, the following
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table summarizes the typical data provided. Researchers should always refer to the CoA
accompanying their specific standard for precise values.

Parameter Typical Specification
Product Name (2)-Tetrachlorvinphos-d6
CAS Number Not available (for deuterated)
Unlabeled CAS 22248-79-9[2]

Molecular Formula C10DeH3ClaO4P

Molecular Weight 371.99 g/mol

Purity >98%

Isotopic Purity >99% atom % D

Format Neat Solid

Storage -20°C

) LGC Standards (and other fine chemical
Supplier )
suppliers)

Experimental Protocols

The analysis of Tetrachlorvinphos using (Z)-Tetrachlorvinphos-d6 as an internal standard
typically involves sample preparation followed by chromatographic separation and mass
spectrometric detection. The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
method is a widely adopted sample preparation technique for pesticide residue analysis in food
and environmental matrices.[3][4][5][6]

Sample Preparation: QUEChERS Protocol

This protocol is a general guideline and may require optimization based on the specific matrix.

1. Sample Homogenization:
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Homogenize a representative portion of the sample (e.g., fruit, vegetable, soil) to a uniform
consistency.

. Extraction:

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Spike with the appropriate amount of (Z)-Tetrachlorvinphos-d6 internal standard solution.

Add the appropriate QUEChERS extraction salts (e.g., magnesium sulfate, sodium chloride,
sodium citrate).

Shake vigorously for 1 minute.

Centrifuge at 23000 rcf for 5 minutes.

. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a cleanup
sorbent (e.g., primary secondary amine (PSA), C18, graphitized carbon black (GCB)). The
choice of sorbent depends on the matrix.

Shake for 30 seconds.

Centrifuge at a high speed for 5 minutes.

The resulting supernatant is ready for GC-MS/MS or LC-MS/MS analysis.

Instrumental Analysis: Gas Chromatography-Tandem
Mass Spectrometry (GC-MS/MS)

Instrumentation:

A gas chromatograph coupled to a tandem quadrupole mass spectrometer (GC-MS/MS) is
recommended for high selectivity and sensitivity.[7][8][9]
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Typical GC-MS/MS Parameters:

Parameter Value

DB-5ms, 30 m x 0.25 mm ID, 0.25 pum film

GC Column ] )
thickness (or equivalent)

Injection Volume 1-2 pL

Injector Temp 250 °C

Start at 70°C, hold for 2 min, ramp to 300°C at

Oven Program _ _
10°C/min, hold for 5 min

Carrier Gas Helium at a constant flow of 1.2 mL/min
lon Source Temp 230 °C

lonization Mode Electron lonization (El) at 70 eV
Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transitions:

o Specific MRM transitions for Tetrachlorvinphos and (Z)-Tetrachlorvinphos-d6 need to be
determined by infusing the individual standards into the mass spectrometer. The precursor
ion will be the molecular ion or a significant fragment, and product ions will be characteristic
fragments.

Mandatory Visualizations
Synthesis of Tetrachlorvinphos

The synthesis of Tetrachlorvinphos involves the reaction of 1,2,4-trichlorobenzene with
dichloroacetyl chloride, followed by a reaction with trimethyl phosphite.[10] The synthesis of the
deuterated standard would utilize a deuterated trimethyl phosphite.
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Caption: Synthesis pathway of Tetrachlorvinphos.

Analytical Workflow

The general workflow for the analysis of Tetrachlorvinphos in a sample matrix using (Z)-
Tetrachlorvinphos-d6 as an internal standard is depicted below.
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Caption: General analytical workflow for Tetrachlorvinphos analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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